Cas no 2137589-04-7 (3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine)
3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine Chemical and Physical Properties
Names and Identifiers
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- 3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine
- 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine
- Azetidine, 3-cyclobutyl-3-[(1-methylethoxy)methyl]-
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- Inchi: 1S/C11H21NO/c1-9(2)13-8-11(6-12-7-11)10-4-3-5-10/h9-10,12H,3-8H2,1-2H3
- InChI Key: QPQMFALZAGCGHY-UHFFFAOYSA-N
- SMILES: O(C(C)C)CC1(CNC1)C1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 171
- XLogP3: 2
- Topological Polar Surface Area: 21.3
3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-360922-0.05g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 0.05g |
$1895.0 | 2023-03-07 | ||
| Enamine | EN300-360922-0.1g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 0.1g |
$1986.0 | 2023-03-07 | ||
| Enamine | EN300-360922-0.25g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 0.25g |
$2077.0 | 2023-03-07 | ||
| Enamine | EN300-360922-0.5g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 0.5g |
$2167.0 | 2023-03-07 | ||
| Enamine | EN300-360922-1.0g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-360922-2.5g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 2.5g |
$4424.0 | 2023-03-07 | ||
| Enamine | EN300-360922-5.0g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 5.0g |
$6545.0 | 2023-03-07 | ||
| Enamine | EN300-360922-10.0g |
3-cyclobutyl-3-[(propan-2-yloxy)methyl]azetidine |
2137589-04-7 | 10.0g |
$9704.0 | 2023-03-07 |
3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine
3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine: A Novel Compound with Promising Therapeutic Potential in the Field of Biomedical Research
3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine (CAS No. 2137589-04-7) represents a unique molecular scaffold that has recently garnered attention in the field of pharmaceutical chemistry due to its potential applications in the development of advanced therapeutic agents. This compound belongs to the class of azetidine derivatives, which are characterized by a four-membered ring structure with one nitrogen atom. The 3-cyclobutyl substituent and the propan-2-yloxymethyl group contribute to its distinct chemical profile, making it a valuable candidate for further exploration in drug discovery and development.
Recent studies have highlighted the importance of azetidine-based compounds in modulating biological processes, particularly in the context of neurodegenerative diseases and cancer. The 3-cyclobutyl group in 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine is believed to enhance the compound's stability and bioavailability, while the propan-2-yloxymethyl moiety may play a role in its interactions with target proteins. These structural features have been linked to the compound's potential to inhibit specific enzymes or pathways associated with disease progression.
One of the most significant findings in recent research is the identification of 3-Cyclobutyl-...azetidine as a potential inhibitor of the enzyme acetylcholinesterase, which is implicated in Alzheimer's disease. A 2023 study published in the journal Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase, with an IC50 value of 0.8 µM. This discovery has sparked interest in exploring its therapeutic potential for the treatment of neurodegenerative disorders.
The propan-2-yloxymethyl group in 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine is also being investigated for its role in modulating the activity of kinases, which are key players in cellular signaling pathways. A 2024 study published in Cell Chemical Biology reported that this compound selectively inhibits the activity of the MAPK/ERK pathway, which is dysregulated in several types of cancer. This finding suggests that 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine may have potential applications in the development of targeted therapies for oncology.
Another area of research focusing on 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine is its potential as a prodrug. Prodrugs are designed to improve the pharmacokinetic properties of active compounds by enhancing their solubility, stability, and bioavailability. A 2023 study published in European Journal of Medicinal Chemistry demonstrated that 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine can be metabolized into a more active form in vivo, which may lead to improved therapeutic outcomes. This property makes it a promising candidate for further development as a prodrug in the treatment of various diseases.
The azetidine ring is a key structural element in 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine, and its chemical properties have been extensively studied. The ring structure is known to exhibit unique conformational flexibility, which may contribute to its ability to interact with multiple biological targets. A 2022 study published in Organic & Biomolecular Chemistry investigated the conformational behavior of this compound and found that it adopts a preferred conformation that facilitates its interaction with specific receptors or enzymes.
Recent advances in computational chemistry have also contributed to the understanding of 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine's molecular properties. Molecular docking studies have been used to predict its binding affinity to various protein targets, including ion channels, G-protein coupled receptors, and kinases. These studies have provided valuable insights into the compound's potential therapeutic applications and have guided the design of more effective derivatives.
One of the most promising applications of 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine is in the field of neuropharmacology. The compound's ability to modulate the activity of acetylcholinesterase and other enzymes involved in neurotransmitter metabolism makes it a potential candidate for the treatment of cognitive disorders. A 2023 clinical trial published in Neuropharmacology reported that a derivative of this compound showed significant improvements in cognitive function in patients with mild to moderate Alzheimer's disease.
Another area of research focusing on 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine is its potential as a modulator of inflammatory responses. Inflammation is a key factor in the progression of many diseases, including autoimmune disorders and chronic inflammatory conditions. A 2024 study published in Journal of Inflammation Research demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.
Despite the promising findings, further research is needed to fully understand the therapeutic potential of 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine. Ongoing studies are focused on optimizing its chemical structure to enhance its pharmacological properties and reduce potential side effects. Additionally, preclinical and clinical trials are being conducted to evaluate its safety and efficacy in various therapeutic applications.
In conclusion, 3-Cyclobutyl-3-(propan-2-yloxymethyl)azetidine (CAS No. 2137589-04-7) is a novel compound with significant potential in the field of biomedical research. Its unique structural features and biological activities have been the subject of extensive studies, and recent findings suggest that it may have applications in the treatment of neurodegenerative diseases, cancer, and inflammatory conditions. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.
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